2-({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)-N-(4-acetylphenyl)acetamide

• IUPAC Name: 2-[[5-(3-acetamidophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-acetylphenyl)acetamide
• InChI: InChI=1S/C21H21N5O3S/c1-13(27)15-7-9-17(10-8-15)23-19(29)12-30-21-25-24-20(26(21)3)16-5-4-6-18(11-16)22-14(2)28/h4-11H,12H2,1-3H3,(H,22,28)(H,23,29)
• InChI Key: OOGAHBJVKOAPJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC(=CC=C3)NC(=O)C
• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol

Description

2-({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)-N-(4-acetylphenyl)acetamide is a useful research compound. Its molecular formula is C21H21N5O3S and its molecular weight is 423.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 423.13651072 g/mol and the complexity rating of the compound is 626. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

Triazole compounds have been synthesized and studied for their biological activities. For instance, novel triazole compounds containing a thioamide group were explored, showing antifungal and plant growth-regulating activities. These findings highlight the versatile biological applications of triazole derivatives, suggesting potential research directions for similar compounds (Liu et al., 2005).

Anticancer Applications

Another study focused on the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents, providing a structural basis for the development of new anticancer compounds. This research demonstrates the anticancer potential of thiazole and triazole derivatives, indicating a promising area for further investigation into similar compounds (Evren et al., 2019).

Antimicrobial Activity

Triazole derivatives have also been shown to possess antimicrobial properties. A study on new thiazolidin-4-one derivatives, including triazole compounds, revealed significant antimicrobial activity. This underscores the importance of triazole derivatives in developing new antimicrobial agents, which could be relevant to the research and development of "2-({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)-N-(4-acetylphenyl)acetamide" and similar compounds (Baviskar et al., 2013).